2-(2-((5-chloropyridin-2-yl)amino)thiazol-4-yl)-N-methoxyacetamide

• IUPAC Name: 2-[2-[(5-chloropyridin-2-yl)amino]-1,3-thiazol-4-yl]-N-methoxyacetamide
• InChI: InChI=1S/C11H11ClN4O2S/c1-18-16-10(17)4-8-6-19-11(14-8)15-9-3-2-7(12)5-13-9/h2-3,5-6H,4H2,1H3,(H,16,17)(H,13,14,15)
• InChI Key: GZRJAVIUCBPXFS-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)CC1=CSC(=N1)NC2=NC=C(C=C2)Cl
• Molecular Formula: C11H11ClN4O2S
• Molecular Weight: 298.75 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound are not specified in the search results. For a detailed chemical reactions analysis, it is recommended to refer to scientific literature or databases that specialize in chemical reactions.

Scientific Research Applications

Medicinal Chemistry: Synthesis of Anticoagulants

This compound serves as an intermediate in the synthesis of novel anticoagulant drugs. . Edoxaban is part of a class of anticoagulants that are used to prevent and treat thromboembolic disorders.

Organic Synthesis: Building Blocks for Heterocyclic Compounds

. These structures are commonly found in molecules with antimicrobial, anti-inflammatory, and anticancer properties.

Material Science: Advanced Materials Development

. Their unique chemical properties can contribute to the development of new polymers, coatings, and electronic materials.

Radioligand Synthesis: PET Imaging

. This application is particularly relevant in neuroscience for imaging specific receptors in the brain.

Receptor Antagonist Synthesis: Orexin-2 Receptor Imaging

. These antagonists can be labeled and used for receptor imaging, providing insights into sleep regulation mechanisms.

Synthesis of Non-Benzodiazepine GABAA Receptor Agonists

. These are a class of psychoactive drugs used as hypnotics for treating insomnia, functioning differently from benzodiazepines while targeting similar receptors.